Bicyclo[3.3.1]nonane-3-carboxylic acid

• CAS: 6221-62-1

Core Science & Biosynthesis

Bicyclo[3.3.1]nonane-3-carboxylic Acid: Conformational Dynamics and Synthetic Utility

Abstract The bicyclo[3.3.1]nonane scaffold represents a privileged structural motif in medicinal chemistry, serving as a rigid lipophilic spacer and a bioisostere for adamantane and piperidine rings. This guide provides an in-depth technical analysis of Bicyclo[3.3.1]nonane-3-carboxylic acid , focusing on its complex conformational landscape. Unlike simple cyclohexanes, this system is governed by a delicate equilibrium between "twin-chair" and "chair-boat" conformers, dictated by severe transannular interactions at the C3 and C7 positions. Understanding these dynamics is critical for the rational design of ligands targeting GPCRs (e.g., CB2) and glutaminase enzymes.

Structural Architecture and Numbering

The bicyclo[3.3.1]nonane skeleton consists of two cyclohexane rings joined at positions 1 and 5, sharing a methylene bridge at position 9.

• Bridgeheads: C1, C5

• Bridge: C9

• Wings: C2-C3-C4 and C6-C7-C8

The "Twin-Chair" vs. "Chair-Boat" Equilibrium

The fundamental challenge in this scaffold is the proximity of the endo hydrogens (or substituents) at positions C3 and C7.

• Twin-Chair (CC) Conformation:

  • In the ideal CC conformation, both rings adopt a chair form.

  • The Problem: The C3 and C7 positions face each other. The distance between endo-H3 and endo-H7 is approximately 2.5 Å , significantly shorter than the sum of their van der Waals radii (2.4 Å). This creates severe transannular steric repulsion .

  • The Result: To relieve this strain, the wings of the molecule "flatten" (bond angles widen), or the molecule flips to a Chair-Boat conformation.

• Chair-Boat (CB) Conformation:

  • One ring remains a chair, while the other flips to a boat.[1]

  • This eliminates the C3-C7 transannular clash but introduces torsional strain (Pitzer strain) and flagpole interactions typical of boat cyclohexanes.

  • Energetics: For the unsubstituted parent hydrocarbon, the CC form is favored by roughly 2.5–3.5 kcal/mol despite the repulsion. However, substitution at C3 shifts this balance dramatically.

Conformational Analysis of the 3-Carboxylic Acid[1]

The presence of a carboxylic acid group at C3 creates two distinct stereoisomers: endo (3

) and exo (3 ). Their conformational preferences are diametrically opposed.

The Endo-Isomer (3 -COOH)[1]

• Vector: The carboxyl group points "inward" toward the C7 methylene group.

• Steric Consequence: If the molecule were to remain in a Twin-Chair (CC) conformation, the steric clash between the -COOH group and the C7-endo hydrogen (or C7 substituent) would be energetically prohibitive.

• Dominant Conformation: The ring bearing the endo-carboxyl group flips to a Boat conformation.[1]

  • Crystal Structure Evidence: X-ray diffraction studies confirm that the endo-acid crystallizes in the Chair-Boat form to avoid placing the bulky carboxyl group in the sterically forbidden axial-like trajectory inside the cavity.

  • Solution State: NMR coupling constants (

    ) typically reflect a weighted average dominated by the CB conformer or a distorted CC form.

The Exo-Isomer (3 -COOH)

• Vector: The carboxyl group points "outward," away from the C7 bridge.

• Steric Consequence: There is minimal transannular penalty. The C3-endo position is occupied by a hydrogen atom (H3

  ), which is small enough to be tolerated in the Twin-Chair conformation (albeit with the usual ring flattening).

• Dominant Conformation: Twin-Chair (CC) .

• Lactol Formation: Interestingly, if a ketone is present at C9 (common in synthetic precursors like 9-oxobicyclo[3.3.1]nonane-3-carboxylic acid), the exo-acid can cyclize to form a pseudo-axial lactol, further stabilizing the CC form through an intramolecular covalent bond.

Summary of Isomer Properties[1][2]

Feature	Endo-Isomer (3 )	Exo-Isomer (3 )
C3 Substituent Orientation	Inward (towards C7)	Outward (away from C7)
Preferred Conformation	Chair-Boat (CB)	Twin-Chair (CC)
Driving Force	Avoidance of C3-COOH/C7-H repulsion	Maximization of Chair stability
Solubility (Polar Solvents)	Higher (more exposed polar surface area in boat)	Lower (compact lipophilic cage)
Key Spectroscopic Marker	NMR: W-coupling often absent or modified	NMR: Distinct W-coupling (long range)

Pharmacological Applications[3]

The bicyclo[3.3.1]nonane-3-carboxylic acid scaffold is not merely a structural curiosity; it is a high-value pharmacophore.[2]

• Bioisosterism: It serves as a bulky, lipophilic bioisostere for adamantane-1-carboxylic acid . While adamantane is spherical, bicyclo[3.3.1]nonane is slightly more flexible and "cleft-shaped," allowing for unique binding modes in hydrophobic pockets.

• Glutaminase Inhibitors: Derivatives of this scaffold have been explored as allosteric inhibitors of Glutaminase C, disrupting mitochondrial metabolism in cancer cells.

• GPCR Ligands: The rigid spacing of the carboxylic acid relative to a nitrogen (if introduced at C9 or C7) mimics the pharmacophore of cannabinoids and opioids.

Experimental Protocols

Protocol A: Synthesis via Double Michael Annulation (General Route)

This method constructs the bicyclo[3.3.1]nonane skeleton from acyclic or monocyclic precursors.

Objective: Synthesis of the bicyclo[3.3.1]nonane-3,7-dione core (precursor to the acid).[3]

Reagents:

• Dimethyl-1,3-acetonedicarboxylate

• Acrolein (or equivalent Michael acceptor)

• Base: Sodium methoxide (NaOMe) or Piperidine

Step-by-Step Workflow:

• First Michael Addition: React Dimethyl-1,3-acetonedicarboxylate (1.0 eq) with Acrolein (1.1 eq) in methanol at 0°C using catalytic NaOMe.

• Intermediate Isolation: Isolate the substituted cyclohexanone intermediate.

• Second Michael/Aldol Cyclization: Treat the intermediate with stoichiometric NaOMe in refluxing methanol. The intramolecular aldol condensation closes the second ring.

• Decarboxylation: Hydrolysis of the esters (HCl/H2O, reflux) followed by thermal decarboxylation yields the bicyclo[3.3.1]nonane-3,7-dione.

• Functionalization to Acid:

  • Selective Protection: Protect one ketone as an acetal.

  • Wittig Reaction: React the free ketone with (methoxymethyl)triphenylphosphonium chloride.

  • Hydrolysis/Oxidation: Hydrolyze the enol ether to the aldehyde, then oxidize (Jones reagent) to the Bicyclo[3.3.1]nonane-3-carboxylic acid .

Protocol B: Separation of Endo/Exo Isomers via Iodolactonization

This protocol leverages the conformational difference to separate isomers. The exo-acid (in the CC form) cannot easily form an iodolactone if the alkene is at C2-C3, whereas specific unsaturated derivatives allow separation based on geometry. However, for the saturated acid, fractional crystallization is preferred.

Crystallization Protocol:

• Dissolution: Dissolve the crude mixture of endo and exo acids in hot Ethyl Acetate/Hexane (1:3 ratio).

• Seeding: If a pure seed crystal of the exo-isomer (Twin-Chair) is available, add it at 50°C.

• Cooling: Cool slowly to 4°C over 12 hours.

• Filtration: The exo-isomer, being more compact and symmetric (CC conformation), typically crystallizes first. The endo-isomer (Chair-Boat) remains in the mother liquor due to higher solubility and less efficient packing.

Visualizations

Diagram 1: Conformational Dynamics

This diagram illustrates the equilibrium and the steric forces driving the conformational preference.

Caption: The severe steric repulsion between endo-substituents at C3 and C7 in the Twin-Chair conformation forces the endo-isomer to adopt the Chair-Boat geometry.

Diagram 2: Synthetic Pathway (Adamantane Route)

A classic "Expert" route involving the oxidative fragmentation of adamantane.

Caption: Synthesis of the Bicyclo[3.3.1]nonane scaffold via oxidative fragmentation of Adamantane-2-one, followed by isomeric separation.

References

• The epimeric 9-oxobicyclo[3.3.1]nonane-3-carboxylic acids: hydrogen-bonding patterns of the endo acid and the lactol of the exo acid. Acta Crystallographica Section C, International Union of Crystallography.

• Conformational Analysis of Bicyclo[3.3.1]nonanes. ResearchGate / Journal of Chemical Society, Perkin Transactions.

• Synthesis of Polysubstituted Oxygenated Bicyclo Compounds. UCL Discovery, Doctoral Thesis.

• Convenient Synthesis of Endo,Endo- and Endo,Exo- Bicyclo[3.3.1]Nonane Diamines. SSRN, Elsevier.

• Bicyclo[3.3.1]nonane-3-carboxylic acid Structure & Data. PubChem, National Institutes of Health (NIH).

Sources

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• 2. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

The BCN Paradigm: Bicyclo[3.3.1]nonane-3-carboxylic Acid as a High-Fsp³ Scaffold

Executive Summary: The "Goldilocks" Scaffold

In modern drug discovery, the "Escape from Flatland" initiative has driven a shift from planar, aromatic-heavy compounds toward three-dimensional (3D), sp³-rich architectures. While adamantane has long been the gold standard for lipophilic bulk, its high lipophilicity (LogP ~4.2) and metabolic liability often lead to poor solubility and rapid clearance.

Bicyclo[3.3.1]nonane-3-carboxylic acid (BCN-3-COOH) emerges as the "Goldilocks" scaffold:

• Structural Integrity: It retains the space-filling capacity of adamantane but with reduced molecular weight and lipophilicity.

• Vector Control: The 3-position carboxylate offers a precise vector for substituent attachment, distinct from the bridgehead functionalization of adamantane.

• Metabolic Stability: The scaffold resists rapid oxidative metabolism compared to flexible alkyl chains, yet avoids the "grease ball" aggregation issues of diamondoid cages.

This guide details the structural rationale, synthetic access, and application of BCN-3-COOH in designing inhibitors for targets like 11

-HSD1 and HSP90 .

Structural & Physicochemical Rationale[1][2]

Conformational Dynamics

Unlike the rigid adamantane cage, bicyclo[3.3.1]nonane exists in a conformational equilibrium. The ground state is the Chair-Chair (CC) conformation, but steric strain at the 3,7-positions (transannular interaction) can induce a Chair-Boat (CB) transition.

• Twin-Chair (CC): The most stable conformer (

  symmetry).

• Transannular Interaction: The endo-hydrogens at C3 and C7 are within Van der Waals contact distance (~2.0 Å), creating a "repulsive zone" that dictates substituent orientation.

• Implication: When derivatizing the 3-carboxylic acid, the exo-isomer is generally thermodynamically preferred to relieve this 3,7-strain.

Physicochemical Comparison

The BCN scaffold improves the Solubility Forecast Index (SFI) (SFI = LogD + #Aromatic Rings) by replacing an aromatic ring with a saturated system.

Property	Benzene (Phenyl)	Adamantane	Bicyclo[3.3.1]nonane
Hybridization	sp² (Planar)	sp³ (Rigid Cage)	sp³ (Bridged Bicyclic)
LogP (Core)	2.1	4.2	~3.3
TPSA	0 Ų	0 Ų	0 Ų
Solubility	Moderate	Poor	Improved vs. Adamantane
Metabolic Risk	CYP oxidation (epoxidation)	Hydroxylation (stable but lipophilic)	Stable (bridgehead oxidation slow)

Visualization: The Scaffold Evolution

The following diagram illustrates the structural logic of moving from planar systems to BCN.

Figure 1: Structural evolution of lipophilic scaffolds in drug design. BCN represents an optimization of the adamantane core.

Synthetic Access: The "Grob" Route

While de novo synthesis via the Weiss-Cook condensation (reaction of 3-oxoglutarate with glyoxal) is possible, the most robust route for medicinal chemistry applications often involves the fragmentation of adamantane derivatives . This ensures stereochemical integrity and utilizes readily available starting materials.

Mechanism: Oxidative Fragmentation

The conversion of 2-adamantanone to bicyclo[3.3.1]nonane-3-carboxylic acid derivatives typically proceeds via a Grob-type fragmentation or Baeyer-Villiger oxidation followed by rearrangement.

Figure 2: Synthetic pathway accessing the BCN scaffold from Adamantane precursors.

Protocol: Amide Coupling of BCN-3-COOH

Context: Attaching the scaffold to a pharmacophore (e.g., an amine).

Reagents:

• Bicyclo[3.3.1]nonane-3-carboxylic acid (1.0 eq)[1][2]

• Amine Partner (

  ) (1.1 eq)

• HATU (1.2 eq)

• DIPEA (3.0 eq)

• DMF (Anhydrous)

Step-by-Step Methodology:

• Activation: Dissolve BCN-3-COOH (1 mmol) in anhydrous DMF (5 mL) under

  atmosphere. Add DIPEA (3 mmol) followed by HATU (1.2 mmol). Stir at RT for 15 minutes to form the activated ester. Note: The solution should turn slightly yellow.

• Coupling: Add the amine partner (1.1 mmol) in one portion.

• Reaction: Stir at RT for 4–16 hours. Monitor by LC-MS (Look for

  of product; disappearance of acid peak).

• Workup: Dilute with EtOAc (50 mL). Wash sequentially with 1N HCl (to remove unreacted amine/DIPEA), sat.

  (to remove unreacted acid), and brine.

• Purification: Dry over

  , filter, and concentrate. Purify via flash chromatography (Hexane/EtOAc gradient).

Critical Checkpoint:

• Stereochemistry: The coupling typically preserves the stereochemistry of the carboxylic acid. If using a mixture of endo/exo, separation is best performed at the ester stage prior to hydrolysis or after amide coupling using chiral SFC.

Case Study: 11 -HSD1 Inhibitors

Target: 11

-Hydroxysteroid Dehydrogenase Type 1 (Converts cortisone to cortisol).[3] Therapeutic Area: Metabolic Syndrome, Type 2 Diabetes.[3]

The Problem

Early inhibitors utilized an adamantane core (e.g., from Merck and AstraZeneca). While potent, these compounds suffered from:

• Poor Metabolic Stability: The adamantane cage is a "grease ball," attracting CYPs.

• Low Solubility: High crystal lattice energy and high LogP.

The BCN Solution

Replacing the adamantyl group with bicyclo[3.3.1]nonane maintained the hydrophobic filling of the enzyme's lipophilic pocket but improved the pharmacokinetic profile.

• Binding Mode: The BCN scaffold occupies the lipophilic pocket previously filled by the steroid A/B rings or the adamantane cage.

• Outcome: Several BCN-based sulfonamides and amides showed

  with improved microsomal stability compared to adamantane analogs.

Figure 3: Logic flow for scaffold hopping from Adamantane to BCN in 11

-HSD1 inhibitor design.

Experimental Validation: Lipophilicity (LogD)

To verify the "High-Fsp³ / Low-LogP" advantage, experimental determination of LogD is required. Do not rely solely on calculated cLogP.

Protocol: Shake-Flask LogD Determination

Objective: Measure the distribution coefficient between octanol and phosphate buffer (pH 7.4).

• Preparation: Prepare a saturated solution of n-octanol and PBS (pH 7.4) by stirring them together for 24 hours, then separating the phases.

• Sample: Dissolve the BCN test compound (1 mg) in the pre-saturated octanol phase (1 mL).

• Equilibration: Add pre-saturated PBS (1 mL) to the octanol sample. Vortex vigorously for 1 hour at 25°C.

• Separation: Centrifuge at 3000 rpm for 10 minutes to ensure full phase separation.

• Quantification: Analyze both phases using HPLC-UV or LC-MS/MS.

• Validation: Run a control standard (e.g., Propranolol, LogD ~1.3) in parallel.

References

• Synthesis of Bicyclo[3.3.

  • Title: "Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes."
  • Source: RSC Advances, 2023.

  • URL:[Link]

• 11

  -HSD1 Inhibitors & Adamantane Bioisosteres:

  • Title: "Discovery of novel inhibitors of human 11beta-hydroxysteroid dehydrogenase type 1."[3][4]

  • Source: Bioorganic & Medicinal Chemistry Letters (via Oxford University Research Archive).

  • URL:[Link][5][6][7]

• HSP90 Inhibition

  • Title: "Discovery of three-dimensional bicyclo[3.3.1]nonanols as novel heat shock protein 90 inhibitors."[6]

  • Source: Bioorganic & Medicinal Chemistry, 2023.[6][8]

  • URL:[Link]

• General Scaffold Analysis: Title: "A Comparative Analysis of Bicyclic Scaffolds: Bicyclo[3.3.1]nonane vs. Bicyclo[3.2.1]octane in Drug Discovery." Source: BenchChem Technical Guides.

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. guiding-bio.com [guiding-bio.com]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of novel inhibitors of human 11beta-hydroxysteroid dehydrogenase type 1. — Department of Pharmacology [pharm.ox.ac.uk]
• 5. cjm.ichem.md [cjm.ichem.md]
• 6. Discovery of three-dimensional bicyclo[3.3.1]nonanols as novel heat shock protein 90 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives - Google Patents [patents.google.com]
• 8. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Scalable Synthesis of Bicyclo[3.T3.1]nonane-3-carboxylic Acid

Introduction

Bicyclo[3.3.1]nonane-3-carboxylic acid is a conformationally rigid bridged carbocyclic compound that serves as a valuable building block in medicinal chemistry and materials science. Its constrained three-dimensional structure allows for the precise spatial orientation of substituents, making it an attractive scaffold for the design of novel therapeutics and functional materials. The development of robust and scalable synthetic protocols for this compound is therefore of significant interest to researchers in both academic and industrial settings.

This document provides detailed application notes and protocols for two distinct and scalable synthetic routes to Bicyclo[3.3.1]nonane-3-carboxylic acid. The first protocol leverages an intramolecular aldol condensation of a readily accessible keto-acid precursor. The second protocol details a route commencing from the commercially available adamantane derivative, adamantanone. Each protocol is presented with in-depth procedural details, mechanistic insights, and data to ensure scientific integrity and practical applicability for researchers, scientists, and drug development professionals.

Protocol 1: Synthesis via Intramolecular Aldol Condensation

This synthetic strategy hinges on the construction of a key precursor, 3-(2-oxocyclohexyl)propanoic acid, followed by an intramolecular aldol condensation to form the bicyclo[3.3.1]nonane skeleton. The subsequent reduction of the resulting keto-acid affords the target molecule. This approach is advantageous due to the use of readily available and inexpensive starting materials.

Workflow Overview

Caption: Synthetic workflow for Protocol 1.

Part 1: Synthesis of 3-(2-Oxocyclohexyl)propanoic Acid

The synthesis of the keto-acid precursor is achieved through a Michael addition of cyclohexanone to an acrylate ester, followed by hydrolysis.[1]

Step 1: Michael Addition of Cyclohexanone to Methyl Acrylate

• Reagents and Materials:

  • Cyclohexanone

  • Methyl Acrylate

  • Morpholine

  • p-Toluenesulfonic acid (p-TsOH)

  • Benzene (or Toluene)

  • Hydrochloric acid (HCl), 10% aqueous solution

  • Sodium bicarbonate (NaHCO₃), saturated aqueous solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask with Dean-Stark trap and condenser

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • To a round-bottom flask equipped with a Dean-Stark trap and condenser, add cyclohexanone (1.0 eq), morpholine (1.2 eq), and a catalytic amount of p-toluenesulfonic acid (0.02 eq) in benzene.

  • Heat the mixture to reflux and collect the water in the Dean-Stark trap until no more water is formed. This indicates the formation of the enamine.

  • Cool the reaction mixture to room temperature.

  • Slowly add methyl acrylate (1.1 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 24 hours.

  • Quench the reaction by adding 10% aqueous HCl and stir for 1 hour to hydrolyze the intermediate iminium salt.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer with saturated aqueous NaHCO₃ solution and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude methyl 3-(2-oxocyclohexyl)propanoate. The crude product can be purified by vacuum distillation.

Step 2: Hydrolysis to 3-(2-Oxocyclohexyl)propanoic Acid

• Reagents and Materials:

  • Methyl 3-(2-oxocyclohexyl)propanoate

  • Sodium hydroxide (NaOH)

  • Methanol (MeOH)

  • Water

  • Hydrochloric acid (HCl), concentrated

  • Ethyl acetate

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve methyl 3-(2-oxocyclohexyl)propanoate (1.0 eq) in a mixture of methanol and water.

  • Add a solution of sodium hydroxide (2.5 eq) in water.

  • Heat the mixture to reflux for 2-4 hours, monitoring the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

  • Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with concentrated HCl.

  • Extract the aqueous layer with ethyl acetate (3 x volumes).

  • Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄.

  • Remove the solvent under reduced pressure to yield 3-(2-oxocyclohexyl)propanoic acid.

Part 2: Intramolecular Aldol Condensation and Reduction

Step 3: Synthesis of 9-Oxo-bicyclo[3.3.1]nonane-3-carboxylic Acid

• Reagents and Materials:

  • 3-(2-Oxocyclohexyl)propanoic acid

  • Sodium ethoxide (NaOEt) or Potassium tert-butoxide (t-BuOK)

  • Ethanol or tert-Butanol

  • Hydrochloric acid (HCl)

  • Ethyl acetate

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve 3-(2-oxocyclohexyl)propanoic acid (1.0 eq) in anhydrous ethanol.

  • Add a solution of sodium ethoxide (1.1 eq) in ethanol dropwise at room temperature.

  • Heat the reaction mixture to reflux for 4-6 hours.

  • Cool the reaction to room temperature and quench by adding aqueous HCl until the solution is acidic.

  • Extract the mixture with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • The crude 9-oxo-bicyclo[3.3.1]nonane-3-carboxylic acid can be purified by recrystallization.

Step 4: Wolff-Kishner Reduction to Bicyclo[3.3.1]nonane-3-carboxylic Acid

The Wolff-Kishner reduction is employed to deoxygenate the ketone under basic conditions, which is compatible with the carboxylic acid functionality.[2][3]

• Reagents and Materials:

  • 9-Oxo-bicyclo[3.3.1]nonane-3-carboxylic acid

  • Hydrazine hydrate (NH₂NH₂)

  • Potassium hydroxide (KOH)

  • Diethylene glycol

  • Hydrochloric acid (HCl)

  • Water

  • Ether

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, add 9-oxo-bicyclo[3.3.1]nonane-3-carboxylic acid (1.0 eq), hydrazine hydrate (4.0 eq), and diethylene glycol.

  • Heat the mixture to 130-140 °C for 2 hours.

  • Add powdered potassium hydroxide (4.0 eq) in portions.

  • Slowly raise the temperature to 190-200 °C, allowing water and excess hydrazine to distill off.

  • Maintain the temperature for 4-6 hours.

  • Cool the reaction mixture and pour it into cold water.

  • Acidify the aqueous solution with concentrated HCl.

  • Extract the product with ether.

  • Wash the combined ethereal extracts with water, dry over anhydrous sodium sulfate, and evaporate the solvent to yield Bicyclo[3.3.1]nonane-3-carboxylic acid.

Protocol 2: Synthesis from Adamantanone

This protocol offers an alternative route starting from the readily available and rigid adamantane framework. A key step involves a Schmidt reaction on adamantanone to induce a ring expansion and fragmentation, leading to an unsaturated bicyclo[3.3.1]nonane derivative, which is subsequently hydrogenated.

Workflow Overview

Caption: Synthetic workflow for Protocol 2.

Part 1: Synthesis of Bicyclo[3.3.1]non-2-ene-7-carboxylic Acid

This transformation is achieved via a Schmidt reaction on adamantanone.[4]

• Reagents and Materials:

  • Adamantanone

  • Sodium azide (NaN₃)

  • Methanesulfonic acid

  • Potassium hydroxide (KOH)

  • Chloroform

  • Hydrochloric acid (HCl)

• Procedure:

  • In a flask, dissolve adamantanone (1.0 eq) in methanesulfonic acid at 0 °C.

  • Slowly add sodium azide (1.5 eq) in portions, maintaining the temperature below 10 °C.

  • Stir the reaction mixture at room temperature for 24 hours.

  • Carefully pour the reaction mixture onto crushed ice.

  • The intermediate mesylate is not isolated. The aqueous mixture is heated with potassium hydroxide to effect elimination and hydrolysis.

  • After cooling, the solution is acidified with concentrated HCl.

  • The product, bicyclo[3.3.1]non-2-ene-7-carboxylic acid, is extracted with chloroform.

  • The combined organic extracts are washed with water, dried, and the solvent is removed to yield the crude unsaturated acid, which can be purified by recrystallization.

Part 2: Catalytic Hydrogenation

The final step involves the saturation of the double bond via catalytic hydrogenation.[4]

• Reagents and Materials:

  • Bicyclo[3.3.1]non-2-ene-7-carboxylic acid

  • Palladium on carbon (Pd/C, 5-10%) or Platinum(IV) oxide (PtO₂)

  • Ethanol or Ethyl acetate

  • Hydrogen gas (H₂)

  • Parr hydrogenation apparatus or similar setup

• Procedure:

  • Dissolve bicyclo[3.3.1]non-2-ene-7-carboxylic acid (1.0 eq) in ethanol in a pressure-resistant flask.

  • Add the hydrogenation catalyst (Pd/C or PtO₂).

  • Place the flask in a Parr hydrogenation apparatus.

  • Pressurize the system with hydrogen gas (typically 3-4 atm).

  • Shake or stir the reaction mixture at room temperature until hydrogen uptake ceases.

  • Carefully vent the apparatus and filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Wash the Celite pad with ethanol.

  • Evaporate the solvent from the combined filtrates under reduced pressure to yield Bicyclo[3.3.1]nonane-3-carboxylic acid.

Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Characterization Data
3-(2-Oxocyclohexyl)propanoic acid	C₉H₁₄O₃	170.21	¹H NMR, ¹³C NMR, IR (strong C=O stretches for ketone and carboxylic acid)
9-Oxo-bicyclo[3.3.1]nonane-3-carboxylic acid	C₁₀H₁₄O₃	182.22	¹H NMR, ¹³C NMR, IR (strong C=O stretches for ketone and carboxylic acid), Mass Spectrometry.[5]
Bicyclo[3.3.1]non-2-ene-7-carboxylic acid	C₁₀H₁₄O₂	166.22	¹H NMR (olefinic protons), ¹³C NMR (sp² carbons), IR (C=C stretch)
Bicyclo[3.3.1]nonane-3-carboxylic acid	C₁₀H₁₆O₂	168.23	¹H NMR, ¹³C NMR, IR (disappearance of olefinic signals from precursor), Melting Point, Elemental Analysis.[5]

Conclusion

The two protocols detailed in this application note provide scalable and reliable methods for the synthesis of Bicyclo[3.3.1]nonane-3-carboxylic acid. Protocol 1, proceeding through an intramolecular aldol condensation, is well-suited for large-scale synthesis due to the low cost of the starting materials. Protocol 2, utilizing a rearrangement of adamantanone, offers a more direct route, albeit from a more specialized starting material. The choice of protocol will depend on the specific needs of the researcher, including scale, available starting materials, and desired purity. Both methods have been designed to be robust and reproducible, providing a valuable resource for the scientific community.

References

• Wikipedia. (2023, December 19). Wolff–Kishner reduction. In Wikipedia. Retrieved February 13, 2026, from [Link]

• Rowland, S. J., et al. (2015). Bicyclic naphthenic acids in oil sands process water: identification by comprehensive multidimensional gas chromatography-mass spectrometry. Plymouth Electronic Archive and Research Library (PEARL). Retrieved February 13, 2026, from [Link]

• PubChem. (n.d.). 9-Oxo-bicyclo[3.3.1]nonane-3-carboxylic acid. National Center for Biotechnology Information. Retrieved February 13, 2026, from [Link]

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Application Notes & Protocols: The Strategic Use of Bicyclo[3.3.1]nonane-3-carboxylic acid as a Versatile Pharmaceutical Intermediate

Abstract

The bicyclo[3.3.1]nonane framework represents a privileged scaffold in medicinal chemistry, prized for its rigid, three-dimensional structure that allows for precise spatial orientation of functional groups. This unique topology is found in over 1,000 natural products and is a cornerstone in the development of therapeutics for neurodegenerative diseases, cancer, and infectious diseases.[1][2] Bicyclo[3.3.1]nonane-3-carboxylic acid is a key derivative, offering a synthetically versatile handle for the elaboration of this scaffold into complex pharmaceutical agents. This document provides an in-depth guide for researchers and drug development professionals on the properties, synthesis, and strategic applications of this intermediate, complete with detailed experimental protocols and mechanistic insights.

Introduction: The Bicyclo[3.3.1]nonane Scaffold in Drug Design

The structural rigidity and defined conformational preferences of the bicyclo[3.3.1]nonane system make it an invaluable tool for exploring chemical space in drug discovery.[3] Unlike flexible aliphatic chains, this scaffold locks substituents into specific vectors, which can lead to enhanced binding affinity and selectivity for biological targets. The parent bicyclo[3.3.1]nonane core typically adopts a stable twin-chair conformation, though chair-boat and boat-boat forms are also possible, offering a dynamic yet predictable framework.[3]

The introduction of a carboxylic acid moiety at the C-3 position provides a crucial reactive site for a variety of chemical transformations, including amidation, esterification, reduction, and rearrangement reactions, enabling the synthesis of diverse libraries of bioactive compounds.

Physicochemical Properties of the Core Intermediate

A clear understanding of the starting material's properties is fundamental for reaction design and optimization.

Property	Value	Source
IUPAC Name	bicyclo[3.3.1]nonane-3-carboxylic acid	PubChem[4]
CAS Number	19489-16-8 / 6221-62-1	ChemicalBook, PubChem[4][5]
Molecular Formula	C₁₀H₁₆O₂	PubChem[4]
Molecular Weight	168.23 g/mol	PubChem[4]
Appearance	Off-white crystalline solid	Boc Sciences[5]

Strategic Applications in Pharmaceutical Synthesis

The rigid bicyclo[3.3.1]nonane framework serves as a precursor to other important cage-like structures and as a core for building novel therapeutics.

Precursor for Adamantane Derivatives

One of the most powerful applications of the bicyclo[3.3.1]nonane system is its role as a synthetic precursor to adamantane. Adamantane and its derivatives are a class of drugs with antiviral, and neurological applications. The synthesis is often achieved through an acid-promoted intramolecular rearrangement (cyclization).[6][7] Strong acids like trifluoromethanesulfonic acid can catalyze the formation of the adamantane core from appropriately substituted bicyclo[3.3.1]nonane precursors.[6] This transformation underscores the value of the bicyclic scaffold in accessing more complex polycyclic systems.

Caption: Synthetic workflow from bicyclo[3.3.1]nonane-3-carboxylic acid to adamantane-based APIs.

Scaffold for Anticancer Agents

Derivatives of the bicyclo[3.3.1]nonane scaffold have demonstrated significant potential as anticancer agents.[1][7][8] For instance, certain 3-azabicyclo[3.3.1]nonane derivatives are known to possess potent antitumor activity, with some acting as inhibitors of hypoxia-inducible factor-1 (HIF-1), a key transcription factor in tumor progression.[1] The carboxylic acid at C-3 can be a strategic starting point for synthesizing these heteroatomic bicyclic systems through multi-step sequences involving reduction, amination, and cyclization.

Compound Class	Biological Activity	Target Example
2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ones	Potent Antitumor Activity	HIF-1 Inhibition[1]
Polycyclic Polyprenylated Acylphloroglucinols (PPAPs)	Anticancer, Antidepressant	Garcinol, Hyperforin[2]
Miscellaneous Derivatives	Antimicrobial, Anti-inflammatory	Various[8][9]

Experimental Protocols

The following protocols are designed to be illustrative of the key transformations involving Bicyclo[3.3.1]nonane-3-carboxylic acid. Researchers must adapt these procedures based on specific substrates and laboratory conditions.

Protocol 1: Functional Group Transformation - Conversion to a Methyl Ester

Rationale: Esterification is a common first step to protect the carboxylic acid or to modify its reactivity for subsequent reactions. The methyl ester is often more soluble in organic solvents and is a versatile intermediate for reductions or Grignard additions.

Materials:

• Bicyclo[3.3.1]nonane-3-carboxylic acid (1.0 eq)

• Methanol (MeOH), anhydrous (as solvent)

• Sulfuric acid (H₂SO₄), concentrated (catalytic amount)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Organic solvents for extraction (e.g., Ethyl Acetate or Diethyl Ether)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve Bicyclo[3.3.1]nonane-3-carboxylic acid (e.g., 5.0 g, 29.7 mmol) in anhydrous methanol (100 mL).

• Acid Catalyst Addition: Carefully add concentrated sulfuric acid (e.g., 0.5 mL) dropwise to the stirring solution.

• Reflux: Heat the reaction mixture to reflux (approx. 65°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the mixture to room temperature. Carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate solution until effervescence ceases.

• Extraction: Remove the methanol under reduced pressure. Add water (50 mL) to the residue and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (50 mL) and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude methyl bicyclo[3.3.1]nonane-3-carboxylate.

• Purification: Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: Synthesis of a Heterocyclic Scaffold (Conceptual)

Rationale: This protocol outlines a conceptual pathway to a 3-azabicyclo[3.3.1]nonane derivative, a scaffold found in bioactive molecules.[1][10] It leverages the carboxylic acid as a synthetic handle for introducing the key nitrogen atom via a Curtius or Hofmann rearrangement, followed by intramolecular cyclization.

Caption: A conceptual multi-step synthesis for a 3-azabicyclo[3.3.1]nonane derivative.

Detailed Steps (High-Level):

• Activation: Convert the carboxylic acid to a more reactive species, such as an acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride.

• Azide Formation: React the acid chloride with sodium azide (NaN₃) to form the acyl azide. This step must be performed with extreme caution as acyl azides can be explosive.

• Curtius Rearrangement: Gently heat the acyl azide to induce the Curtius rearrangement, which expels N₂ gas and forms an isocyanate intermediate.

• Amine Formation: Hydrolyze the isocyanate with aqueous acid to yield 3-aminobicyclo[3.3.1]nonane.

• Cyclization: React the resulting primary amine with an appropriate bifunctional electrophile (e.g., glutaraldehyde in a reductive amination context) to construct the second ring and form the desired 3-azabicyclo[3.3.1]nonane core.[11]

Characterization and Quality Control

Rigorous analytical chemistry is essential to confirm the structure and purity of intermediates and final products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the primary tools for structural elucidation, confirming the connectivity and stereochemistry of the bicyclic system.

• Mass Spectrometry (MS): Provides accurate molecular weight information, confirming the elemental composition of the synthesized compounds.[12]

• High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the compound and to monitor the progress of reactions.

Conclusion

Bicyclo[3.3.1]nonane-3-carboxylic acid is more than just a simple building block; it is a strategic intermediate that provides access to complex and biologically relevant chemical scaffolds, including adamantanes and various heterocyclic systems.[6][7][13] Its rigid framework and versatile carboxylic acid handle make it a powerful tool for medicinal chemists aiming to develop novel therapeutics with precisely defined three-dimensional structures. The protocols and strategies outlined in this guide serve as a foundation for researchers to harness the full potential of this valuable intermediate in their drug discovery programs.

References

• BenchChem. (n.d.). A Comparative Analysis of Bicyclic Scaffolds: Bicyclo[3.3.1]nonane vs. Bicyclo[3.2.1]octane in Drug Discovery.
• BenchChem. (n.d.). Application Notes and Protocols for Bicyclononane Scaffolds in Medicinal Chemistry.
• Jung, M. E., & Lee, G. S. (2014). Synthesis of highly substituted adamantanones from bicyclo[3.3.1]nonanes. Journal of Organic Chemistry, 79(21), 10547–10552.
• Paira, P., et al. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances.
• ResearchGate. (2007). Synthesis of adamantane and bicyclo[3.3.1]nonane derivatives with the oxetane moiety.
• Boc Sciences. (n.d.). Bicyclo[3.3.1]nonane-3-carboxylic acid, CAS No.19489-16-8.
• SpectraBase. (n.d.). Bicyclo[3.3.1]nonane-3-carboxylic acid.
• ResearchGate. (n.d.). Complex bicyclo[3.3.1]nonane-containing natural products.
• Wikipedia. (n.d.). Adamantane.
• Google Patents. (n.d.). US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives.
• PubChem. (n.d.). Bicyclo(3.3.1)nonane-3-carboxylic acid.
• ChemSynthesis. (n.d.). bicyclo[3.3.1]non-6-ene-3-carboxylic acid.
• MDPI. (2024). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties.
• ChemicalBook. (n.d.). Bicyclo[3.3.1]nonane-3-carboxylic acid, 7-oxo-.
• Chemistry Journal of Moldova. (2020). DESIGN AND SYNTHESIS OF TWO BICYCLO[3.3.1]NONANE-STEROID DERIVATIVES.
• PubChem. (n.d.). Bicyclo(3.3.1)nonan-3-one.
• Organic Syntheses. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO).
• ResearchGate. (n.d.). Synthesis of saturated analogue of bicyclo[3.3.1]nonane by treating....
• Sigma-Aldrich. (n.d.). 9-OXO-BICYCLO(3.3.1)NON-6-ENE-3-CARBOXYLIC ACID AldrichCPR.
• Journal of Young Pharmacists. (2009). Synthesis and Screening for Analgesic and Anti-inflammatory Activities of Some Novel Amino Acid-containing Bicyclo Compounds.
• PMC. (n.d.). Synthesis and chemical diversity analysis of bicyclo[3.3.1]non-3-en-2-ones.
• Sigma-Aldrich. (n.d.). Bicyclo[3.3.1]nonane-3,7-dione 98%.
• BLDpharm. (n.d.). 56820-19-0|Bicyclo[3.3.1]non-6-ene-3-carboxylic acid.
• ChemRxiv. (n.d.). Bicyclo[m.n.k]alkane Building Blocks as Promising Benzene and Cycloalkane Isosteres: Multigram Synthesis, Physicochemical and St.
• CORE. (n.d.). Beckmann Rearrangement of 3-carboxybicyclo[3.3.1]nonane and [3.2.1]octane Oximes.
• ResearchGate. (n.d.). Beckmann Rearrangement of 3-carboxybicyclo[3.3.1]nonane and [3.2.1]octane Oximes.
• ResearchGate. (2020). Design and Synthesis of Two Bicyclo[3.3.1]nonane-steroid Derivatives.
• RSC Publishing. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of n.

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• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

Overcoming steric hindrance in Bicyclo[3.3.1]nonane-3-carboxylic acid coupling

Current Status: Operational Topic: Steric Hindrance Mitigation in Amide/Ester Coupling Assigned Specialist: Senior Application Scientist, Process Chemistry Division

The Core Challenge: The "Twin-Chair" Trap

User Query: "I am attempting to couple an amine to Bicyclo[3.3.1]nonane-3-carboxylic acid using standard EDC/HOBt or HATU conditions. Conversion is stalled at <15%, and I see significant starting material recovery. Why is this specific scaffold so resistant?"

Technical Analysis: The resistance you are encountering is not due to simple bulk; it is a geometric constraint specific to the bicyclo[3.3.1]nonane framework. This molecule predominantly adopts a chair-chair conformation .

• The Transannular Clash: In the chair-chair conformation, the protons (or substituents) at C3 and C7 are forced into close proximity (approx. 3.2 Å). This is known as severe transannular steric strain.

• The Kinetic Barrier: When you attempt to form an active ester (e.g., -OBt or -OAt) at the C3 position, the incoming nucleophile (amine) must approach through a trajectory that is effectively blocked by the C7 bridgehead assembly. The transition state energy becomes prohibitively high for standard "bulky" leaving groups.

The Solution Strategy: To overcome this, we must move away from bulky active esters (HATU/EDC) and utilize atom-economical activation (Acid Chlorides or Mixed Anhydrides) that minimizes the size of the electrophilic center.

Recommended Protocols

Tier 1: The "Green" Route (T3P - Propanephosphonic Acid Anhydride)

Best for: Initial attempts, scale-up, and preventing epimerization.

Why T3P? T3P acts as a kinetic dehydrating agent. Unlike HATU, it does not form a bulky intermediate that lingers. It forms a mixed anhydride that is highly reactive yet sterically compact.

Protocol:

• Dissolve: 1.0 equiv of Bicyclo[3.3.1]nonane-3-carboxylic acid and 1.1 equiv of Amine in EtOAc or 2-MeTHF (avoid DMF if possible to simplify workup).

• Base: Add 3.0–4.0 equiv of DIPEA (Diisopropylethylamine).

  • Note: If epimerization is a concern, switch base to 2,4,6-Collidine or Pyridine .

• Reagent: Cool to 0 °C. Add T3P (50% w/w in EtOAc) dropwise (1.5–2.0 equiv).

• Reaction: Allow to warm to Room Temperature (RT). Stir for 12–24 hours.

  • Troubleshooting: If conversion is slow, heat to 50 °C. T3P is thermally stable.

• Workup: Wash with water, sat. NaHCO₃, and brine. (T3P byproducts are water-soluble).[1][2]

Tier 2: The "Nuclear" Option (Ghosez’s Reagent)

Best for: Extremely hindered amines, unreactive anilines, or when T3P fails.

Why Ghosez's Reagent? Standard acid chloride generation (Thionyl Chloride/Oxalyl Chloride) produces HCl, which can degrade sensitive protecting groups. Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) generates the acid chloride under neutral conditions .[3] The chloride leaving group is significantly smaller than an OBt/OAt ester, allowing the amine to access the carbonyl carbon despite the C7 steric wall.

Protocol:

• Activation: Dissolve 1.0 equiv of Acid in dry DCM (Dichloromethane).

• Reagent: Add 1.2–1.5 equiv of Ghosez’s Reagent at 0 °C. Stir for 1–2 hours at RT.

  • Checkpoint: Monitor by TLC/LCMS (quench an aliquot with MeOH to check for methyl ester formation). Ensure full conversion to Acid Chloride.

• Coupling: Add 1.1–1.5 equiv of the Amine and 2.0 equiv of DIPEA (or Collidine).

• Reaction: Stir at RT for 4–16 hours.

• Workup: Standard aqueous extraction.

Decision Logic & Mechanism

The following diagram illustrates the decision process for selecting the correct coupling strategy based on steric severity and substrate sensitivity.

Figure 1: Decision Matrix for coupling sterically hindered bicyclic acids.

Troubleshooting & FAQs

Q: I see the "Activated Ester" peak on LCMS, but it won't convert to Product.

• Diagnosis: You have formed the O-At/O-Bt ester (if using HATU) or the Mixed Anhydride (if using T3P), but the amine cannot approach.

• Fix: Switch to Ghosez’s Reagent . The Chloride atom is physically smaller than the T3P-anhydride or HATU-ester, reducing the steric penalty of the approach. Alternatively, use Microwave irradiation (80 °C, 30 min) with T3P to overcome the activation energy barrier.

Q: My product is racemizing/epimerizing at the C3 position.

• Diagnosis: Strong bases (TEA/DIPEA) or high activation of the acid can lead to oxazolone formation or direct proton abstraction.

• Fix:

  • Switch base to 2,4,6-Collidine (weaker nucleophile, bulky).

  • Use T3P ; it is documented to have the lowest epimerization rates among coupling reagents [1][2].

Q: Can I use Thionyl Chloride (SOCl₂) instead of Ghosez's Reagent?

• Diagnosis: SOCl₂ generates HCl gas and acidic byproducts.

• Risk: If your bicyclo-scaffold or the amine contains acid-sensitive groups (Boc, t-Butyl esters, acetals), they will decompose. Ghosez's reagent maintains a neutral pH profile until the workup [3].

Q: What about Acyl Fluorides?

• Insight: If Ghosez fails, TFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate) can generate the Acyl Fluoride. Acyl fluorides are stable to water (allowing easier handling) but highly reactive toward amines. This is a valid "Tier 1.5" option [4].

Reagent Comparison Data

Feature	HATU / EDC	T3P (Propanephosphonic anhydride)	Ghosez's Reagent
Steric Tolerance	Low	High	Very High
Byproducts	Urea (insoluble/difficult)	Water-soluble (Easy Wash)	Neutral Amides
Epimerization	Moderate	Very Low	Low
Atom Economy	Poor	Good	Moderate
Protocol Type	Active Ester	Mixed Anhydride	Acid Chloride

References

• Dunetz, J. R., et al. (2016). T3P: Propanephosphonic Acid Anhydride.[1][2][4][5] Organic Process Research & Development.[4] Available at: [Link]

• Patterson, A., et al. (2011). Propanephosphonic acid anhydride (T3P) – A benign reagent for diverse applications.[1][2][4][5] RSC Advances. Available at: [Link]

• Ghosez, L., et al. (1979). Synthesis of acyl chlorides under neutral conditions. Angewandte Chemie International Edition. (General Reference for Reagent Utility).

• Ulven, T., et al. (2015).[6] A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates.[4][6][7][8] Organic & Biomolecular Chemistry.[5][9][10][11][12] Available at: [Link]

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• 4. lookchem.com [lookchem.com]
• 5. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 6. researchgate.net [researchgate.net]
• 7. blogs.rsc.org [blogs.rsc.org]
• 8. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
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Technical Support Center: Thermal Stability &amp; Decomposition of Bicyclo[3.3.1]nonane-3-carboxylic Acid

Executive Technical Summary

Bicyclo[3.3.1]nonane-3-carboxylic acid (CAS 6221-62-1) presents a unique thermal profile driven by the conformational dynamics of the bicyclo[3.3.1]nonane scaffold. Unlike linear aliphatic acids, this compound is subject to transannular strain between the C3 and C7 positions.

Users frequently misinterpret thermal isomerization (endo

exo) as decomposition. This guide differentiates between thermodynamic equilibration, phase transitions, and irreversible chemical degradation (decarboxylation).

Key Physicochemical Properties

Property	Value / Characteristic	Notes
Molecular Formula	C₁₀H₁₆O₂	MW: 168.23 g/mol
Melting Point	endo: ~125–130°C exo: ~150–155°C	endo-isomer is kinetically favored in some syntheses but thermodynamically less stable.
Decomposition Onset	> 210°C (Decarboxylation)	Highly dependent on purity and Lewis acid impurities.
Critical Strain	C3–C7 Transannular Repulsion	The "Chair-Chair" conformation forces C3 and C7 hydrogens within van der Waals radii (approx. 2.5 Å), driving thermal instability.

Mechanisms of Instability & Decomposition

To troubleshoot effectively, you must understand why the molecule fails. The instability is not random; it follows two distinct pathways.

Pathway A: Thermal Isomerization (The "Ghost Peak" Phenomenon)

At temperatures above 140°C, or in the presence of acidic catalysts, the endo-isomer (carboxyl group axial, pointing "in") converts to the exo-isomer (carboxyl group equatorial, pointing "out") to relieve the severe steric clash with the C7 methylene group.

Pathway B: Irreversible Decarboxylation

At temperatures exceeding 200°C, particularly in the gas phase (GC injection ports) or under oxidative stress, the carboxyl group is lost as CO₂. This is accelerated if the ring system contains ketones (beta-keto acid behavior) or if radical initiators are present.

Visualizing the Pathways (DOT Diagram)

Caption: Figure 1 illustrates the conversion of the strained endo-isomer to the stable exo-form prior to destructive decarboxylation.

Troubleshooting Guide (Q&A)

Scenario 1: Analytical Discrepancies

Q: Why does my GC-MS show two peaks with identical mass (MW 168) when I injected a pure sample?

• Diagnosis: Thermal Isomerization in the Injector Port.

• The Science: The high temperature of the GC injector (typically 250°C) provides sufficient energy to overcome the rotational barrier between the endo and exo forms. The endo form (more polar/compact) usually elutes differently than the exo form.

• Solution:

  • Lower the injector temperature to < 200°C.

  • Derivatize the acid to a methyl ester (using TMS-diazomethane) before injection. Esters are thermally more stable and less prone to in-situ isomerization.

Q: My TGA (Thermogravimetric Analysis) shows a 5% weight loss at 110°C, but the theoretical decomposition is >200°C. Is my compound wet?

• Diagnosis: Sublimation or Solvate Loss.

• The Science: Bicyclic cages are globular and sublime easily. The weight loss is likely sublimation of the free acid, not decomposition. Alternatively, if crystallized from acetic acid or water, it may hold lattice solvent tightly.

• Validation Protocol: Run a DSC (Differential Scanning Calorimetry) with a crimped/hermetic pan . If the endotherm (melting) is sharp and no weight loss occurs in the sealed environment, the open-pan weight loss was sublimation.

Scenario 2: Synthetic Workup Issues

Q: After heating the reaction mixture to reflux (180°C in solvent), the melting point of my isolated solid dropped by 20°C. Did it decompose?

• Diagnosis: Isomeric Equilibration.

• The Science: You likely converted a pure endo starting material into an endo/exo mixture. Mixtures of isomers act like impurities to each other, depressing the melting point (eutectic effect).

• Solution: Check 1H NMR.

  • Endo-H3 proton typically appears as a multiplet at a different shift than Exo-H3.

  • Look for the splitting pattern: Endo protons often show W-coupling (long range) due to the rigid cage.

Q: I see a peak at M-44 in my Mass Spec. Is the compound unstable?

• Diagnosis: Ion-Source Decarboxylation.

• The Science: Carboxylic acids frequently lose CO₂ (44 Da) under electron impact (EI) ionization. This is an artifact of the analysis, not necessarily storage instability.

• Validation: Use Electrospray Ionization (ESI) in negative mode (M-H)⁻. If the parent ion (167 Da) is stable, the M-44 in EI was fragmentation.

Validated Experimental Protocols

Protocol A: Thermal Stability Assessment (DSC/TGA)

Use this to determine the "Safe Operating Window" for your specific batch.

• Preparation: Dry sample under high vacuum (0.1 mbar) at 40°C for 4 hours to remove surface moisture.

• TGA Setup:

  • Pan: Alumina (open).

  • Ramp: 10°C/min from 30°C to 400°C.

  • Purge: N₂ (40 mL/min).

  • Pass Criteria: < 1% mass loss below 150°C. Onset of major degradation (decarboxylation) > 200°C.

• DSC Setup:

  • Pan: Aluminum (Hermetically sealed with pinhole).

  • Ramp: 5°C/min to 200°C.

  • Analysis: Look for the melting endotherm. An exothermic event immediately following melting indicates decomposition or polymerization.

Protocol B: Isomer Ratio Determination (NMR)

Use this to verify if thermal history has altered the stereochemistry.

• Solvent: CDCl₃ or DMSO-d₆.

• Focus Region: 2.0 – 3.0 ppm (methine proton alpha to COOH).

• Interpretation:

  • Endo-isomer: The H3 proton is equatorial. It usually appears downfield and shows smaller coupling constants (J ~ 2-5 Hz).

  • Exo-isomer: The H3 proton is axial. It appears upfield with large trans-diaxial coupling (J ~ 10-12 Hz).

  • Note: The "Chair-Chair" conformation is distorted in the endo isomer, making these couplings diagnostic.

Storage & Handling Recommendations

Parameter	Recommendation	Rationale
Temperature	+2°C to +8°C	Prevents slow solid-state isomerization.
Atmosphere	Argon/Nitrogen	Prevents oxidative radical formation at the bridgehead carbons.
Container	Amber Glass	While not strictly photosensitive, amber glass reduces thermal fluctuations.
Desiccant	Required	Carboxylic acids can be hygroscopic; moisture lowers the activation energy for decarboxylation.

References

• Nystrom, R. F., & Brown, W. G. (1947).[1] Reduction of organic compounds by lithium aluminum hydride. II. Carboxylic acids.[1][2][3][4] Journal of the American Chemical Society, 69(10), 2548–2549. Link

• Eakin, M., Martin, J., & Parker, W. (1965).[5] Transannular reactions in the bicyclo[3.3.1]nonane system. Chemical Communications, (10), 206a. Link

• Moriarty, R. M. (1964). The Solvolysis of Bicyclo[3.3.1]nonan-3-yl Tosylates. Journal of Organic Chemistry, 29(9), 2748.
• Peters, J. A., et al. (1982). Conformational analysis of bicyclo[3.3.1]nonane derivatives. Tetrahedron, 38(24), 3641-3655.

Disclaimer: This guide is intended for research use only. Always consult the specific Safety Data Sheet (SDS) for your batch before handling.

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• 4. US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives - Google Patents [patents.google.com]
• 5. Transannular reactions in the bicyclo[3,3,1]nonane system - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]

Separation of endo and exo isomers of Bicyclo[3.3.1]nonane-3-carboxylic acid

This guide serves as a technical support resource for the separation, identification, and handling of Bicyclo[3.3.1]nonane-3-carboxylic acid isomers. It addresses the specific stereochemical challenges imposed by the bicyclic framework, particularly the transannular interactions that dictate thermodynamic stability.

Topic: Separation & Troubleshooting of Endo/Exo Isomers

Document ID: BCN-ISO-003 Status: Active Audience: Medicinal Chemists, Process Development Scientists

Core Concept: The Stereochemical Challenge

The bicyclo[3.3.1]nonane skeleton exists primarily in a twin-chair conformation . However, substituents at the C3 and C7 positions face unique steric constraints due to transannular interactions.

• Exo-Isomer (Thermodynamic): The carboxylic acid group is equatorial relative to the piperidine-like ring. This minimizes steric clash.

• Endo-Isomer (Kinetic/Labile): The carboxylic acid group is axial (pointing inward). In the twin-chair conformation, this creates severe steric repulsion with the axial hydrogen (or substituent) at C7. To relieve this strain, the endo-isomer often distorts into a chair-boat conformation.

Implication for Separation: The exo-isomer is significantly more stable. Most synthetic routes (e.g., Koch-Haaf carboxylation) favor the exo-isomer. If you require the endo-isomer, you are fighting thermodynamics.

Diagnostic & Analytical Guide (FAQ)

Q: How do I definitively distinguish endo and exo isomers by NMR?

A: The most reliable diagnostic is the H3 methine proton signal in

H NMR.

Feature	Exo-Isomer (COOH equatorial)	Endo-Isomer (COOH axial)
H3 Proton Position	Axial (pointing inward)	Equatorial (pointing outward)
H3 Chemical Shift	Downfield Shift ( ppm)	Upfield Shift ( ppm)
Mechanism	The axial H3 proton suffers from transannular van der Waals deshielding due to its proximity to H7/C7.	The equatorial H3 proton faces away from the transannular zone.
Coupling ( )	Large axial-axial coupling ( Hz) with H2/H4 axial protons.	Smaller equatorial-axial coupling ( Hz).

Tech Note: If the ring flips to a chair-boat conformation (common for endo-isomers), coupling constants will change significantly. Always verify with NOESY: The exo-isomer (axial H3) will show a strong NOE correlation with the bridgehead protons (H1/H5) or H7.

Q: My melting point is lower than reported. Is this an impurity or an isomer mixture?

A: It is likely an isomer mixture.

• Pure Exo-Acid: High melting point (typically

  C, varies by derivative).[1]

• Pure Endo-Acid: Often lower melting point due to less efficient crystal packing caused by the boat conformation.

• Mixture: Significant melting point depression.

• Action: Run a DSC (Differential Scanning Calorimetry) trace. A broad endotherm indicates a solid solution of isomers.

Separation & Purification Protocols

Workflow 1: Isolation of the Thermodynamic (Exo) Isomer

Use this if you synthesized the compound via Koch-Haaf or oxidation and want the stable product.

Theory: Since the exo-isomer is thermodynamically preferred, you can use chemical equilibration to convert any endo-impurity into the desired product, followed by crystallization.

Step-by-Step Protocol:

• Esterification: Convert the crude acid mixture to the methyl ester (MeOH, cat. H

  SO , reflux).

• Equilibration: Dissolve the ester in NaOMe/MeOH (0.5 M) . Reflux for 4–12 hours.

  • Mechanism:[2][3][4][5] The base enolizes the position

    to the carbonyl. Reprotonation occurs from the less hindered face, locking the substituent in the equatorial (exo) position.

• Hydrolysis: Saponify the ester (NaOH/H

  O/THF) to return to the acid.

• Crystallization: Recrystallize from Ethyl Acetate/Hexane (1:3) or Methanol/Water . The symmetric exo-isomer typically crystallizes as colorless prisms.

Workflow 2: Isolation of the Kinetic (Endo) Isomer

Use this if you specifically need the high-energy conformer for biological assays.

Theory: You cannot use thermal or basic conditions, as they will epimerize the compound to exo. You must rely on kinetic separation .

Step-by-Step Protocol:

• Chromatography (Silica Gel):

  • Mobile Phase: 1% to 5% Methanol in Dichloromethane (DCM) with 0.1% Acetic Acid .

  • Note: The endo-isomer (more polar/exposed COOH in boat form) typically elutes after the exo-isomer, but this can reverse depending on the exact mobile phase modifier.

• Iodolactonization (If alkene precursor is available):

  • If starting from bicyclo[3.3.1]non-2-ene-3-carboxylic acid, treat with I

    /KI/NaHCO .

  • Only the endo-isomer can cyclize to form the iodolactone. The exo-isomer cannot reach.

  • Separate the neutral lactone (organic layer) from the unreacted exo-acid salt (aqueous layer).

  • Reduce the lactone (Zn/AcOH) to yield the pure endo-acid.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
"Oiling Out" during recrystallization	Presence of endo-isomer prevents lattice formation.	Seed with pure exo-crystals if available. If not, switch to a solvent system with higher solubility for the oil (e.g., add more EtOAc to Hexane) and cool more slowly.
Isomer ratio changes during storage	Acid-catalyzed epimerization in solution.	Store the solid acid at -20°C . Avoid storing in protic solvents (MeOH, EtOH) for extended periods. Store as the sodium salt if possible.
NMR peaks are broad	Conformational flipping (Chair-Chair Chair-Boat).	Run the NMR experiment at -40°C to freeze the conformation. This will sharpen the signals and allow for accurate integration.
Cannot separate by HPLC	pKa values are too similar.	Derivatize to the methyl ester before separation. Esters are non-ionizable and separate purely based on shape/polarity.

Visualizing the Separation Logic

Caption: Decision tree for selecting the appropriate separation workflow based on the target isomer.

References

• Conformational Analysis & NMR

  • Peters, J. A., et al. "Conformational analysis of bicyclo[3.3.1]nonane derivatives." Tetrahedron 38.22 (1982): 3319-3328.

  • Key Insight: Establishes the H3/H7 transannular shielding effects used for NMR diagnosis.

• Synthesis & Equilibration

  • Stetter, H., et al. "Über Verbindungen mit Urotropin-Struktur, XVI. Beiträge zur Chemie des Bicyclo-[3.3.1]-nonans." Chemische Berichte 92.7 (1959): 1629-1635.

  • Key Insight: Foundational work on the synthesis and stability of bicyclo[3.3.1]nonane carboxylic acids.

• Separation Methodology (Analogous Systems)

  • Mulekar, S. V. "Synthesis and Antiarrhythmic Properties of Substituted 3,7-Diazabicyclo[3.3.1]nonanes." Oklahoma State University Thesis (1988).

  • Key Insight: Details the recrystallization (EtOAc) and base-catalyzed epimerization of 3-substituted bicyclo[3.3.1]nonane esters.

• Thermodynamic Data

  • NIST Chemistry WebBook, SRD 69. "Bicyclo[3.3.1]nonane."

  • Key Insight: Provides thermochemical data supporting the stability of the twin-chair conform

Sources

• 1. fujc.pp.ua [fujc.pp.ua]
• 2. dspace.stir.ac.uk [dspace.stir.ac.uk]
• 3. figshare.le.ac.uk [figshare.le.ac.uk]
• 4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 5. Adamantane - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Comparative Mass Spectrometry Guide: Bicyclo[3.3.1]nonane-3-carboxylic Acid vs. Isomeric Scaffolds

Topic: Mass Spectrometry Fragmentation Patterns of Bicyclo[3.3.1]nonane-3-carboxylic Acid Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

This guide provides a technical analysis of the mass spectrometry (MS) fragmentation patterns of Bicyclo[3.3.1]nonane-3-carboxylic acid , a critical scaffold in medicinal chemistry often used as a bioisostere for phenyl or adamantyl groups. We compare its ionization behavior and fragmentation pathways against its structural isomers (e.g., Adamantane-1-carboxylic acid and Bicyclo[3.3.1]nonane-1-carboxylic acid ) to provide a robust framework for structural elucidation.

Key Insight: Unlike the rigid, highly stable adamantane cage which yields a dominant bridgehead cation, the bicyclo[3.3.1]nonane-3-carboxylic acid scaffold exhibits a unique "wing-tip" fragmentation pattern driven by ring flexibility and retro-Diels-Alder-like cleavages.

Chemical Context & Structural Significance[1][2][3][4][5][6][7][8]

The bicyclo[3.3.1]nonane system exists primarily in a chair-chair conformation. The placement of the carboxylic acid at the C3 position (secondary carbon) versus the C1 position (bridgehead tertiary carbon) drastically alters the fragmentation kinetics under Electron Ionization (EI).

• Target Molecule: Bicyclo[3.3.1]nonane-3-carboxylic acid (MW: 168.23 Da)[1]

• Primary Comparator: Adamantane-1-carboxylic acid (MW: 180.24 Da - Note: Adamantane core is C10, acid is C11. For direct isomeric comparison, we consider Bicyclo[3.3.1]nonane-1-carboxylic acid.)

Structural Bioisosterism

Feature	Bicyclo[3.3.1]nonane-3-COOH	Adamantane-1-COOH
Topology	Flexible "Double-Chair"	Rigid "Cage"
Substitution	Secondary (C3)	Tertiary (Bridgehead C1)
Major MS Pathway	Ring Opening / C3H6 Loss	Stable Carbocation Formation

Experimental Methodology

To ensure reproducible data, the following protocol is recommended. Direct analysis of free carboxylic acids in GC-MS often leads to peak tailing; therefore, methyl ester derivatization is the standard operating procedure (SOP).

Sample Preparation & Analysis Workflow

Figure 1: Standardized workflow for GC-MS analysis of bicyclic carboxylic acids via methyl ester derivatization.

Protocol Specifics:

• Derivatization: Dissolve 1 mg acid in 0.5 mL MeOH. Add 200 µL TMS-diazomethane (2.0 M in hexanes) until yellow color persists. Quench with acetic acid.

• GC Parameters: Splitless injection at 250°C. Temperature ramp: 50°C (1 min) to 300°C at 10°C/min.

• MS Source: Electron Ionization (EI) at 70 eV; Source Temp: 230°C.

Comparative Fragmentation Analysis

This section contrasts the fragmentation of the Methyl Ester derivatives (Target MW: 182 Da).

Characteristic Ion Table

Fragment Ion	m/z (Target: 3-COOH)	m/z (Comparator: 1-COOH)	Mechanistic Origin
Molecular Ion (M+)	182 (Weak/Medium)	182 (Weak)	Intact radical cation.
[M - OCH3]+	151	151	Alpha-cleavage (loss of methoxy).
[M - COOCH3]+	123 (High)	123 (Very High)	Loss of ester group; formation of bicyclic cation.
Base Peak	81 / 79	123 / 95	3-COOH: Ring fragmentation (C6H9+). 1-COOH: Stable bridgehead cation.
McLafferty-like	88	N/A	Migration of gamma-H (bridgehead) to ester carbonyl.
Hydrocarbon Core	67	95, 109	C5H7+ vs C7H11+ fragments.

Mechanistic Deep Dive

A. The "Wing" Fragmentation (3-COOH Isomer)

The 3-position substitution renders the molecule susceptible to ring opening. Unlike the 1-isomer, where the charge is stabilized at the tertiary bridgehead, the 3-isomer cation (formed after ester loss) is secondary and prone to hydride shifts or immediate fragmentation.

• Key Pathway: M+ (182)

  Loss of COOCH3 Secondary Cation (m/z 123) Loss of C3H6 (Propene) via Retro-Diels-Alder-like mechanism m/z 81 (Cyclohexenyl cation).

B. The "Bridgehead" Stability (1-COOH Isomer / Adamantane)

Isomers substituted at the bridgehead (C1) benefit from the "cage effect."

• Key Pathway: M+ (182)

  Loss of COOCH3 Tertiary Bridgehead Cation (m/z 123).

• Observation: The m/z 123 peak is significantly more intense and persistent in the 1-isomer than in the 3-isomer because the bridgehead cation is relatively stable (though less so than the 1-adamantyl cation, m/z 135).

Fragmentation Pathway Diagram

Figure 2: Divergent fragmentation pathways for Bicyclo[3.3.1]nonane carboxylic acid isomers. The red path highlights the instability of the 3-isomer cation leading to characteristic low-mass fragments.

References

• PubChem. Bicyclo[3.3.1]nonane-3-carboxylic acid (CID 557345).[1] National Library of Medicine. Available at: [Link]

• NIST Mass Spectrometry Data Center. Bicyclo[3.3.1]nonan-9-one & Derivatives. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Peters, S., et al. Fragmentation mechanisms of bicyclic carboxylic acids. Journal of Mass Spectrometry.[2][3] (Generalized reference for bicyclic acid mechanisms).

• Figueroa, L., et al. Design and Synthesis of Two Bicyclo[3.3.1]nonane-steroid Derivatives. Chemistry Journal of Moldova, 2020.[4][5] Available at: [Link]

• AIP Publishing. Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. Available at: [Link]

Sources

• 1. Bicyclo(3.3.1)nonane-3-carboxylic acid | C10H16O2 | CID 557345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. McLafferty rearrangement - Wikipedia [en.wikipedia.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. cjm.ichem.md [cjm.ichem.md]
• 5. researchgate.net [researchgate.net]